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Compound of Interest

Compound Name: GSK-843

Cat. No.: B15608183 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

GSK-843 stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent. GSK-843 is a potent

and selective inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3), a key regulator of

necroptosis, a form of programmed cell death.

Introduction
GSK-843 is a valuable chemical tool for studying the role of RIPK3 in various physiological and

pathological processes, including inflammation and cell death.[1][2][3] It inhibits RIPK3 kinase

activity with a reported IC50 of 6.5 nM and binds to the RIPK3 kinase domain with an IC50 of

8.6 nM.[1][2][3] Understanding the correct preparation and handling of GSK-843 is crucial for

obtaining reliable and reproducible experimental results. At higher concentrations (e.g., 3-10

μM), GSK-843 has been observed to induce apoptosis.[1][4]

Quantitative Data Summary
The following table summarizes the key quantitative data for GSK-843:
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Property Value References

Molecular Weight 377.49 g/mol [2][3][5]

Molecular Formula C₁₉H₁₅N₅S₂ [2][3][5]

CAS Number 1601496-05-2 [1][2][6]

Appearance Solid powder [5]

Purity ≥98% by HPLC [6]

IC₅₀ (Kinase Activity) 6.5 nM [1][3][5]

IC₅₀ (Binding Affinity) 8.6 nM [1][2][3]

Solubility in DMSO
≥ 10 mg/mL (26.49 mM) to ≥

40 mg/mL
[3][7]

Experimental Protocols
Materials

GSK-843 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)[2]

Calibrated pipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM GSK-843 Stock Solution in
DMSO
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This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro studies.

Equilibrate Reagents: Allow the GSK-843 powder and DMSO to equilibrate to room

temperature before use.

Weigh GSK-843: Accurately weigh the desired amount of GSK-843 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 0.3775 mg of GSK-843 (Molecular

Weight = 377.49).

Dissolve in DMSO: Add the appropriate volume of DMSO to the GSK-843 powder. For the

example above, add 100 µL of DMSO to 0.3775 mg of GSK-843.

Promote Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the powder is not fully dissolved, sonicate the solution for 5-10 minutes.[2] Visually

inspect the solution to ensure it is clear and free of particulates.

Aliquot and Store:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

This minimizes freeze-thaw cycles which can degrade the compound.[1]

Store the aliquots at -20°C for short-term storage (up to 6 months) or at -80°C for long-

term storage (up to 1 year).[1]

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution should be diluted in the appropriate cell

culture medium to the final desired concentration.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity.
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Prepare fresh working solutions from the frozen stock for each experiment to ensure

consistency.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the signaling pathway affected by GSK-843 and a typical

experimental workflow for its use.
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GSK-843 Inhibition of the Necroptosis Pathway
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Caption: GSK-843 inhibits the necroptosis signaling pathway.
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Experimental Workflow for In Vitro GSK-843 Treatment
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Caption: A typical workflow for in vitro cell-based assays using GSK-843.

Safety Precautions
GSK-843 is for research use only and is not for human or veterinary use.[5]

Handle the compound and its solutions in a well-ventilated area, preferably in a chemical

fume hood.

Wear appropriate personal protective equipment, including a lab coat, gloves, and safety

glasses, to avoid skin and eye contact.
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Consult the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

